Cas no 1797285-38-1 (N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]-1H-indole-5-carboxamide)

N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]-1H-indole-5-carboxamide is a synthetic small-molecule compound featuring a thiazole core linked to a phenylindole carboxamide moiety. Its structural design incorporates a pyridinylamino group, enhancing binding affinity and selectivity for specific biological targets. This compound exhibits potential as a kinase inhibitor, with applications in biochemical research and drug discovery. Its well-defined heterocyclic framework allows for precise interactions with protein active sites, making it valuable for mechanistic studies. The compound's stability and solubility profile facilitate in vitro and in vivo experimentation. Rigorous analytical characterization ensures high purity, supporting reproducible results in pharmacological assays. Further investigation may elucidate its therapeutic potential in targeted disease pathways.

N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]-1H-indole-5-carboxamide structure

1797285-38-1 structure

Product Name:N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]-1H-indole-5-carboxamide

CAS No:1797285-38-1

MF:C₂₃H₁₇N₅OS

MW:411.478982686996

CID:5371892

Update Time:2025-05-21

N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]-1H-indole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]-1H-indole-5-carboxamide
- Inchi： 1S/C23H17N5OS/c29-22(17-5-8-20-16(12-17)9-11-25-20)26-18-6-3-15(4-7-18)21-14-30-23(28-21)27-19-2-1-10-24-13-19/h1-14,25H,(H,26,29)(H,27,28)
- InChI Key： OQWXIYQNCZLHIA-UHFFFAOYSA-N
- SMILES： N1C2=C(C=C(C(NC3=CC=C(C4=CSC(NC5=CC=CN=C5)=N4)C=C3)=O)C=C2)C=C1

N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]-1H-indole-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6468-0048-2μmol	N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)-1H-indole-5-carboxamide	1797285-38-1	90%+	2μl	$57.0	2023-04-25
Life Chemicals	F6468-0048-5μmol	N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)-1H-indole-5-carboxamide	1797285-38-1	90%+	5μl	$63.0	2023-04-25
Life Chemicals	F6468-0048-10μmol	N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)-1H-indole-5-carboxamide	1797285-38-1	90%+	10μl	$69.0	2023-04-25
Life Chemicals	F6468-0048-20μmol	N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)-1H-indole-5-carboxamide	1797285-38-1	90%+	20μl	$79.0	2023-04-25
Life Chemicals	F6468-0048-1mg	N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)-1H-indole-5-carboxamide	1797285-38-1	90%+	1mg	$54.0	2023-04-25
Life Chemicals	F6468-0048-2mg	N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)-1H-indole-5-carboxamide	1797285-38-1	90%+	2mg	$59.0	2023-04-25
Life Chemicals	F6468-0048-3mg	N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)-1H-indole-5-carboxamide	1797285-38-1	90%+	3mg	$63.0	2023-04-25
Life Chemicals	F6468-0048-4mg	N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)-1H-indole-5-carboxamide	1797285-38-1	90%+	4mg	$66.0	2023-04-25
Life Chemicals	F6468-0048-5mg	N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)-1H-indole-5-carboxamide	1797285-38-1	90%+	5mg	$69.0	2023-04-25
Life Chemicals	F6468-0048-10mg	N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)-1H-indole-5-carboxamide	1797285-38-1	90%+	10mg	$79.0	2023-04-25

N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]-1H-indole-5-carboxamide Related Literature

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Additional information on N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]-1H-indole-5-carboxamide

Comprehensive Overview of N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]-1H-indole-5-carboxamide (CAS No. 1797285-38-1)

N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]-1H-indole-5-carboxamide (CAS No. 1797285-38-1) is a novel synthetic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule features a unique structural framework combining a pyridine moiety, a thiazole ring, and an indole carboxamide group, making it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in oncology, inflammation, and neurodegenerative diseases, aligning with current trends in precision medicine and targeted therapy.

The compound's CAS number 1797285-38-1 serves as a critical identifier for researchers and regulatory bodies, ensuring accurate documentation and traceability in scientific literature. Its complex name, N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]-1H-indole-5-carboxamide, reflects its intricate chemical architecture, which is designed to interact with specific protein targets such as kinases and GPCRs. This aligns with the growing demand for small-molecule inhibitors and biomarker-driven therapeutics, topics frequently searched in academic and pharmaceutical circles.

In recent years, the scientific community has shown heightened interest in heterocyclic compounds like this one due to their versatility in drug design. The thiazole and indole components are known for their bioactivity, often contributing to improved pharmacokinetic properties. Discussions around drug repurposing and combination therapies further highlight the relevance of such molecules in addressing unmet medical needs, particularly in cancer research where kinase inhibitors are a hot topic.

From a synthetic perspective, N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]-1H-indole-5-carboxamide exemplifies advancements in organic synthesis techniques, including cross-coupling reactions and regioselective functionalization. These methods are frequently explored in high-impact journals and patent applications, reflecting the compound's commercial and academic value. Additionally, its structure-activity relationship (SAR) studies are pivotal for optimizing efficacy and reducing off-target effects, a key concern in modern drug development.

The compound's potential extends beyond therapeutics. Its fluorescent properties, attributed to the indole core, make it a candidate for molecular imaging and diagnostic probes. This dual functionality resonates with the increasing integration of theranostics in healthcare, a trend dominating search queries related to personalized medicine and next-generation diagnostics.

In summary, N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]-1H-indole-5-carboxamide (CAS No. 1797285-38-1) represents a multifaceted tool for researchers exploring targeted therapies, molecular imaging, and drug design innovations. Its structural complexity and functional diversity position it at the forefront of contemporary chemical biology, addressing both scientific curiosity and practical healthcare challenges.